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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260 Get Quote

The designation "MC-70" presents a significant challenge in scientific and technical discourse

due to its application across disparate fields, ranging from civil engineering to materials

science. Initial investigations reveal that "MC-70" does not correspond to a singular, universally

recognized entity within the realms of biology or drug development. Instead, the term is most

prominently associated with a specific grade of cutback bitumen, a material used in road

construction. This ambiguity necessitates a careful disambiguation to address any potential

research and development inquiries effectively.

MC-70 in Civil Engineering: A Bituminous Primer
In the field of civil engineering and construction, MC-70 is a well-defined grade of medium-

curing cutback asphalt.[1][2] It is produced by blending asphalt cement with a petroleum

solvent, such as kerosene, to reduce its viscosity.[2] This process makes the bitumen easier to

handle and apply at lower temperatures.[2]

The primary application of MC-70 is as a prime coat on granular or absorbent surfaces before

the application of an asphaltic concrete layer.[1][2] The purpose of this prime coat is to:

Waterproof the surface: It prevents the ingress of water from the underlying layers into the

pavement structure.

Plug capillary voids: This helps to stabilize the base course.
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Coat and bond loose mineral particles: It creates a more cohesive surface for the

subsequent asphalt layer.

Promote adhesion: It ensures a strong bond between the base layer and the new asphalt

surface.

The "70" in MC-70 refers to its minimum kinematic viscosity at 60°C (in centistokes), which is a

key parameter in its specification.[1] The medium-curing designation indicates that the solvent

evaporates at a moderate rate, allowing the asphalt to gradually harden and achieve its final

properties.[2]

MC-70 in Materials Science: A Fullerene Derivative
In the realm of materials science, particularly in the study of organic electronics and

photophysics, "MC70" can refer to a methanofullerene derivative of the C70 fullerene.[3]

Specifically, it is also known as PC71BM, which stands for[4][4]-phenyl-C71-butyric acid methyl

ester.[3]

Fullerenes are cage-like molecules made entirely of carbon atoms. C70 is a fullerene

composed of 70 carbon atoms, having a shape resembling a rugby ball.[5] The derivatization of

C70 into MC70 (PC71BM) is a functionalization process that alters its electronic and physical

properties.[3] This modification is crucial for its application in organic solar cells, where it is

often used as an electron acceptor material. The addition of the substituent group enhances its

solubility and improves its interaction with polymer donors in the active layer of a photovoltaic

device.[3]

The Search for a Biological "MC-70"
Despite extensive searches across biomedical and pharmaceutical databases, "MC-70" does

not emerge as a standard nomenclature for a drug candidate, a biological compound, or a

research molecule with established signaling pathways. While the prefixes "MC" and the

number "70" appear in various biological contexts—such as in relation to cell lines (e.g., MC-

38), genetic signatures (e.g., 70-gene profile for breast cancer), or as incidental mentions in

scientific literature—there is no consistent identification of a specific bioactive agent designated

as "MC-70."
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The inquiry for a technical guide on "MC-70" for an audience of researchers and drug

development professionals, with a focus on signaling pathways and experimental protocols,

suggests a potential misinterpretation or the use of a non-standardized internal code. Without a

more specific chemical name, molecular structure, or therapeutic area of interest, it is not

feasible to provide the in-depth technical guide requested.

For researchers and scientists, it is crucial to use precise and unambiguous identifiers for

chemical and biological entities to avoid confusion and to ensure the accurate retrieval of

scientific information. Should "MC-70" refer to a proprietary or novel compound, further details

would be required to conduct a meaningful analysis of its potential research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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